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Compound of Interest

Compound Name: 5-Bromo-2-isopropoxythiazole

CAS No.: 1086382-62-8

Cat. No.: B2449009

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-
isopropoxythiazole

Introduction
The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

pharmacologically active compounds. Its unique electronic properties and ability to engage in

various biological interactions have cemented its role in the development of novel therapeutics,

including anti-inflammatory, antimicrobial, and anti-cancer agents.[1][2] Within this class,

functionalized intermediates such as 5-Bromo-2-isopropoxythiazole serve as critical building

blocks for creating diverse molecular architectures. The strategic placement of a bromine atom

at the 5-position provides a versatile handle for cross-coupling reactions, while the 2-

isopropoxy group modulates the electronic character and lipophilicity of the ring system.

This technical guide offers researchers, scientists, and drug development professionals a

comprehensive overview of the core physical and chemical properties of 5-Bromo-2-
isopropoxythiazole. Moving beyond a simple data sheet, this document provides context on
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its synthesis, practical insights into its analytical characterization, and essential safety

protocols, empowering scientists to utilize this valuable reagent with confidence and precision.

Section 1: Molecular Identity and Structure
A precise understanding of a compound's identity is the foundation of all subsequent research.

5-Bromo-2-isopropoxythiazole is a halogenated heterocyclic compound with the following

identifiers:

Chemical Name: 5-Bromo-2-isopropoxythiazole

CAS Number: 1086382-62-8[3]

Molecular Formula: C₆H₈BrNOS

Molecular Weight: 238.10 g/mol

The structure features a five-membered thiazole ring containing one sulfur and one nitrogen

atom. It is substituted at the 5-position with a bromine atom and at the 2-position with an

isopropoxy ether linkage. This combination of functional groups dictates its reactivity, solubility,

and potential for further chemical modification.

Section 2: Physicochemical Properties
While extensive experimental data for this specific molecule is not widely published, we can

compile known information and derive key properties from closely related analogs and

predictive models. These properties are crucial for designing reaction conditions, purification

strategies, and formulation studies.
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Property Value Source / Comments

CAS Number 1086382-62-8 Fluorochem[3]

MDL Number MFCD11223422 Fluorochem[3]

Appearance Colorless oil

Inferred from the synthesis of

the highly analogous 5-bromo-

2-ethoxythiazole.[4]

Boiling Point ~296.3 ± 20.0 °C

Predicted value for the

analogous compound 5-

Bromo-2-isopropoxyaniline.[5]

Density ~1.392 ± 0.06 g/cm³

Predicted value for the

analogous compound 5-

Bromo-2-isopropoxyaniline.[5]

Solubility
Soluble in DMF, ethyl acetate,

hexanes.

Inferred from typical solvents

used in its synthesis and

purification.[4]

Storage

Store at room temperature, in

a dark place under an inert

atmosphere.

Recommended conditions for

the analogous compound 5-

Bromo-2-isopropoxyaniline.[5]

Section 3: Synthesis and Reactivity Context
Understanding the synthesis of a compound provides invaluable context for its handling and

properties. The preparation of the closely related 5-bromo-2-ethoxythiazole involves the direct

bromination of the corresponding 2-alkoxythiazole precursor. This straightforward and high-

yielding reaction highlights the reactivity of the thiazole ring and informs on the compound's

stability and potential side-products.

Protocol: Synthesis of 5-Bromo-2-alkoxythiazole Analog
This protocol is adapted from the documented synthesis of 5-bromo-2-ethoxythiazole and is

directly applicable for the isopropoxy derivative.[4]

Objective: To synthesize 5-bromo-2-isopropoxythiazole via electrophilic bromination.
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Materials:

2-Isopropoxythiazole

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Hexanes

Silica gel for chromatography

Procedure:

Dissolve 2-isopropoxythiazole (1 equivalent) in DMF.

To this solution, add N-Bromosuccinimide (1.5 equivalents) portion-wise.

Stir the reaction mixture at room temperature for approximately 3 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC) or LCMS.

Upon completion, the reaction mixture is subjected directly to purification.

Purify the crude product by flash column chromatography on silica gel, using a gradient of

ethyl acetate in hexanes (e.g., 10% ethyl acetate/hexane) to elute the final product.[4]

The final product is isolated as a colorless oil.[4]
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Reaction Setup

Reaction & Monitoring

Purification
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Input LCMS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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